Cas no 2172203-76-6 (4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]butanoic acid)
4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]butanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2172203-76-6
- 4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]butanoic acid
- EN300-1513977
-
- Inchi: 1S/C24H28N2O5/c1-3-24(2,22(29)25-14-8-13-21(27)28)26-23(30)31-15-20-18-11-6-4-9-16(18)17-10-5-7-12-19(17)20/h4-7,9-12,20H,3,8,13-15H2,1-2H3,(H,25,29)(H,26,30)(H,27,28)
- InChI Key: GBSMLGISJXFXLH-UHFFFAOYSA-N
- SMILES: O(C(NC(C(NCCCC(=O)O)=O)(C)CC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2
Computed Properties
- Exact Mass: 424.19982200g/mol
- Monoisotopic Mass: 424.19982200g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 31
- Rotatable Bond Count: 10
- Complexity: 632
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 105Ų
4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]butanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1513977-1.0g |
4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]butanoic acid |
2172203-76-6 | 1g |
$0.0 | 2023-06-05 |
4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]butanoic acid Related Literature
-
1. Aggregation-induced growth and transformation of β-FeOOH nanorods to micron-sized α-Fe2O3 spindlesBenjamin A. Legg,Luis R. Comolli,Hengzhong Zhang,Benjamin Gilbert,Erik Johnson,Jillian F. Banfield CrystEngComm, 2014,16, 1451-1458
-
Nduka Ikpo,Jenna C. Flogeras,Francesca M. Kerton Dalton Trans., 2013,42, 8998-9006
-
Ashwini P. Bhirud,Shivaram D. Sathaye,Rupali P. Waichal,Latesh K. Nikam,Bharat B. Kale Green Chem., 2012,14, 2790-2798
Additional information on 4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]butanoic acid
Recent Advances in the Study of 4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]butanoic acid (CAS: 2172203-76-6)
The compound 4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]butanoic acid (CAS: 2172203-76-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, serves as a critical intermediate in peptide synthesis and drug development. Recent studies have explored its applications in targeted drug delivery, enzyme inhibition, and as a building block for novel therapeutic agents.
One of the key areas of research involving this compound is its role in solid-phase peptide synthesis (SPPS). The fluorenylmethoxycarbonyl (Fmoc) group in the molecule acts as a protecting group for amines, enabling the stepwise assembly of peptides. Recent advancements have demonstrated its efficacy in synthesizing complex peptides with high yield and purity, which are essential for developing peptide-based therapeutics. Researchers have also investigated its stability under various reaction conditions, providing insights into optimizing synthesis protocols.
In addition to its utility in peptide synthesis, 4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]butanoic acid has shown promise in the development of enzyme inhibitors. A 2023 study published in the Journal of Medicinal Chemistry highlighted its potential as a scaffold for designing inhibitors targeting proteases involved in cancer progression. The study reported that derivatives of this compound exhibited selective inhibition of matrix metalloproteinases (MMPs), which are implicated in tumor metastasis.
Another notable application of this compound is in the field of targeted drug delivery. Researchers have functionalized nanoparticles with 4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]butanoic acid to enhance their binding affinity to specific cellular receptors. This approach has been explored for delivering chemotherapeutic agents to cancer cells while minimizing off-target effects. Preliminary in vivo studies have shown encouraging results, with improved tumor accumulation and reduced systemic toxicity.
Despite these advancements, challenges remain in the large-scale production and application of this compound. Recent studies have focused on optimizing its synthesis to reduce costs and improve scalability. For instance, a 2024 report in Organic Process Research & Development detailed a novel catalytic method for producing 4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]butanoic acid with higher efficiency and lower environmental impact.
In conclusion, 4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]butanoic acid (CAS: 2172203-76-6) continues to be a versatile and valuable compound in chemical biology and pharmaceutical research. Its applications in peptide synthesis, enzyme inhibition, and targeted drug delivery underscore its potential to contribute to the development of next-generation therapeutics. Future research will likely focus on further elucidating its mechanisms of action and expanding its utility in drug discovery.
2172203-76-6 (4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]butanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)